Cas no 1805508-68-2 (Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1805508-68-2
• MF: C₁₂H₁₀BrF₂NO₃
• MW: 334.113509654999
• CID: 4948176
• Update Time: 2025-10-29

Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10BrF2NO3/c1-2-18-11(17)8-4-3-7(5-13)10(9(8)6-16)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： JPCBAAJDIUNBCP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C#N)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate

Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805508-68-2): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate, identified by its CAS number 1805508-68-2, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to a class of benzoate derivatives characterized by its unique structural features, including a bromomethyl group, a cyano substituent, and a difluoromethoxy moiety. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The bromomethyl group in Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. This reactivity has made it a valuable intermediate in the construction of pharmacophores and in the development of novel therapeutic agents. The cyano substituent, on the other hand, introduces a polar character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the difluoromethoxy group enhances the lipophilicity of the compound while simultaneously introducing fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules.

In recent years, Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate has been explored in various research avenues, particularly in the context of developing new pharmaceuticals. One notable area of interest is its potential use as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the bromomethyl group for selective modifications, researchers have been able to design inhibitors that target specific kinases with high precision. These inhibitors have shown promise in preclinical studies and are being further optimized for clinical applications.

The cyano and difluoromethoxy groups have also been strategically incorporated into drug candidates to enhance their pharmacokinetic properties. For instance, the electron-withdrawing nature of the cyano group can influence the electronic distribution of the molecule, affecting its binding interactions with biological targets. Meanwhile, the presence of fluorine atoms has been shown to improve oral bioavailability by increasing metabolic stability and reducing susceptibility to enzymatic degradation. These features make Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate an attractive starting point for designing next-generation therapeutics.

bromomethyl-2-cyano-3-(difluoromethoxy)benzoate has found applications in other areas of medicinal chemistry. For example, it has been used as a precursor in the synthesis of antiviral agents. The unique structural motif of this compound allows for the introduction of additional functional groups that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Researchers have also explored its potential in developing anti-inflammatory drugs, where its ability to modulate key signaling pathways has been investigated.

The synthesis of Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate involves multiple steps that highlight its complexity as a chemical entity. The process typically begins with the bromination of a suitable benzoate precursor followed by cyanation and subsequent methylation with difluoromethanol derivatives. Each step requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to enhance efficiency and scalability.

In conclusion, Ethyl 4-bromomethyl-2-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805508-68-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with tailored properties for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies across various therapeutic areas.